N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

• IUPAC Name: N-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C15H19N5O3S/c1-20-10-18-19-15(20)24-7-5-17-14(21)11-2-4-16-13(8-11)23-12-3-6-22-9-12/h2,4,8,10,12H,3,5-7,9H2,1H3,(H,17,21)
• InChI Key: IFUPZYHVWFLVLX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCCNC(=O)C2=CC(=NC=C2)OC3CCOC3
• Molecular Formula: C15H19N5O3S
• Molecular Weight: 349.4 g/mol
• CAS No.: 2034359-85-6

Description

N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide is a useful research compound. Its molecular formula is C15H19N5O3S and its molecular weight is 349.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Some triazole derivatives, including those similar to the compound , have been synthesized and tested for their antimicrobial activity. These studies reveal that triazole derivatives possess significant activity against various microorganisms, including gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis, gram-negative bacteria such as Escherichia coli, and fungi including Aspergillus niger and Candida albicans (Ravinesh Mishra et al., 2010).

Dearomatization and Cyclization

• Isonicotinamides with certain substituents can undergo cyclization induced by an electrophile, resulting in spirocyclic compounds or doubly spirocyclic compounds where both nucleophilic and electrophilic heterocycles are dearomatized. This suggests potential applications in the synthesis of complex molecular architectures for pharmaceutical development (H. Brice & J. Clayden, 2009).

Antimicrobial Screening

• The antibacterial and antifungal screenings of compounds synthesized from substituted 1,3,4-oxadiazoles and isoniazide, similar in structure to the compound of interest, have shown promising results. This indicates their potential use in developing new antimicrobial agents (J. Dhore & G. Thorat, 2012).

Novel Compound Synthesis and Evaluation

• Synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide has been explored, with a focus on evaluating their antimicrobial activities. The research shows that new synthetic pathways can lead to compounds with good to moderate antimicrobial activity, highlighting the potential for discovering new therapeutic agents (Hacer Bayrak et al., 2009).